Cas no 1218511-26-2 (N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine)

• Product Name: N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine
• CAS No: 1218511-26-2
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5187072
• PubChem ID: 43665296
• Update Time: 2026-03-05

N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine
• 4-Piperidinamine, N-cyclopropyl-1,2,5-trimethyl-

• Inchi： 1S/C11H22N2/c1-8-7-13(3)9(2)6-11(8)12-10-4-5-10/h8-12H,4-7H2,1-3H3
• InChI Key： OBSZKLARRAHWGA-UHFFFAOYSA-N
• SMILES： N(C1CC1)C1CC(C)N(C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine

Professional Introduction to N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine (CAS No. 1218511-26-2)

N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine, with the chemical identifier CAS No. 1218511-26-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications. This piperidine derivative features a cyclopropyl substituent and a trimethyl group at the 1 and 5 positions, which contribute to its distinct chemical behavior and reactivity. The amine functionality at the 4-position further enhances its versatility, making it a valuable building block for the synthesis of more complex molecules.

The compound's molecular structure is characterized by a six-membered piperidine ring, which is a common motif in many biologically active agents. The presence of the cyclopropyl group introduces steric hindrance, which can influence both the compound's solubility and its interactions with biological targets. Additionally, the trimethyl groups at the 1 and 5 positions increase the electron density around the ring, potentially affecting its nucleophilicity and reactivity in various chemical transformations.

In recent years, N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine has been explored in several research studies for its potential role in drug development. Its unique structural features make it an attractive candidate for designing novel pharmacophores that could interact with specific biological pathways. For instance, studies have suggested that this compound may exhibit properties that are beneficial in the treatment of neurological disorders due to its ability to modulate neurotransmitter activity.

One of the most compelling aspects of N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine is its utility as a synthetic intermediate. The amine group at the 4-position allows for further functionalization through various chemical reactions such as acylation, alkylation, and condensation reactions. This flexibility enables chemists to tailor the compound's properties for specific applications, including the development of new drugs or agrochemicals.

Recent advancements in computational chemistry have also highlighted the potential of N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can effectively bind to certain enzymes and receptors, suggesting its suitability for therapeutic intervention. These findings have prompted further investigation into its pharmacological profile and potential clinical applications.

The synthesis of N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes that leverage modern catalytic methods and green chemistry principles to improve efficiency and sustainability. These approaches not only enhance the accessibility of the compound but also align with global efforts to promote environmentally friendly chemical processes.

From a regulatory perspective, N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine is subject to standard guidelines for pharmaceutical intermediates. Its handling and use in research laboratories must comply with safety protocols to ensure worker protection and environmental safety. Despite these requirements, the compound's potential benefits in drug development continue to drive interest among academic institutions and pharmaceutical companies.

The future prospects for N-cyclopropyl-1,2,5-trimethylpiperidin-4-amine are promising, with ongoing research focusing on expanding its applications in medicinal chemistry. Novel derivatives of this compound are being explored for their enhanced bioavailability and improved pharmacokinetic properties. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield new insights into how this molecule can be harnessed for therapeutic purposes.

In conclusion, N-cyclopropyl-1,2,5-trimethylpiperidin-4-am ine (CAS No. 1218511-26-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development are supported by recent research findings and innovative synthetic methodologies. As scientists continue to explore its capabilities，this compound is poised to play a crucial role in shaping future therapeutic strategies.